2-(Azepan-1-yl)-2-(4-chlorophenyl)ethanamine oxalate

• IUPAC Name: 2-(azepan-1-yl)-2-(4-chlorophenyl)ethanamine;oxalic acid
• InChI: InChI=1S/C14H21ClN2.C2H2O4/c15-13-7-5-12(6-8-13)14(11-16)17-9-3-1-2-4-10-17;3-1(4)2(5)6/h5-8,14H,1-4,9-11,16H2;(H,3,4)(H,5,6)
• InChI Key: PARALKAJNNMVFN-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)C(CN)C2=CC=C(C=C2)Cl.C(=O)(C(=O)O)O
• Molecular Formula: C16H23ClN2O4
• Molecular Weight: 342.82 g/mol

Description

“2-(Azepan-1-yl)-2-(4-chlorophenyl)ethanamine oxalate” is a chemical compound with the CAS Number: 1184977-37-4. Its molecular weight is 342.82. The IUPAC name for this compound is 2-(1-azepanyl)-2-(4-chlorophenyl)ethanamine oxalate.

Scientific Research Applications

Synthesis and Structural Analysis

• Research has focused on synthesizing complex molecules and understanding their structural properties. For example, studies on the synthesis of azide-bridged manganese(III) chains reveal insights into the magnetostructural correlation, providing a foundation for the development of magnetic materials (J. Song et al., 2014).

Heterocyclic Chemistry

• Techniques for constructing heterocycles like 1,4-oxazepines and 1,3-oxazines using phosphine-mediated tandem reactions have been developed, indicating the compound's potential utility in synthesizing biologically active molecules (Céline François-Endelmond et al., 2010). Additionally, the diversity-oriented synthesis of azaspirocycles demonstrates the relevance of such compounds in drug discovery (P. Wipf et al., 2004).

Environmental Applications

• The use of horseradish peroxidase-immobilized catalytic beads for the removal of toxic pollutants like 2,4-dichlorophenol from wastewater showcases the potential environmental applications of related compounds (Shuai Wang et al., 2015).

Chemical Synthesis

• Innovative methods for synthesizing 2-substituted 2H-azepines from 2-methoxy-3H-azepine highlight the compound’s utility in creating structurally complex and potentially pharmacologically active molecules (C. Cordonier et al., 2005).

Photopolymerization Processes

• The development of novel compounds for photopolymerization processes, as demonstrated by the synthesis of specific alkoxyamines, suggests potential applications in materials science (Y. Guillaneuf et al., 2010).

Safety and Hazards

The safety information available indicates that this compound is an irritant. For more detailed safety and hazard information, it is recommended to refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer.